Cas no 52354-78-6 (acetic acid;(1R,2R)-cyclooctane-1,2-diol)

acetic acid;(1R,2R)-cyclooctane-1,2-diol structure
52354-78-6 structure
Product Name:acetic acid;(1R,2R)-cyclooctane-1,2-diol
CAS No:52354-78-6
MF:C10H20O4
MW:204.263403892517
CID:2843392
PubChem ID:71442112
Update Time:2025-04-21

acetic acid;(1R,2R)-cyclooctane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 52354-78-6
    • DTXSID80851017
    • Acetic acid--(1R,2R)-cyclooctane-1,2-diol (1/1)
    • acetic acid;(1R,2R)-cyclooctane-1,2-diol
    • Inchi: 1S/C8H16O2.C2H4O2/c9-7-5-3-1-2-4-6-8(7)10;1-2(3)4/h7-10H,1-6H2;1H3,(H,3,4)/t7-,8-;/m1./s1
    • InChI Key: LYEBMCDLPSJQIZ-SCLLHFNJSA-N
    • SMILES: O[C@@H]1CCCCCC[C@H]1O.OC(C)=O

Computed Properties

  • Exact Mass: 204.13615911Da
  • Monoisotopic Mass: 204.13615911Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 112
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.8Ų
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.